Cas no 5397-01-3 (1,3,5-Triazine-2,4-diamine,6-(methylthio)-)

1,3,5-Triazine-2,4-diamine,6-(methylthio)- structure
5397-01-3 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(methylthio)-
CAS No:5397-01-3
MF:C4H7N5S
MW:157.196877717972
CID:369731
PubChem ID:21497
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(methylthio)-
    • 2-(Methylthio)-4,6-diamino-1,3,5-triazine
    • 2,4-Diamino-6-methylmercapto-1,3,5-triazin
    • 6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
    • 6-(Methylthio)-1,3,5-triazine-2,4-diamine
    • 6-Methylmercapto-[1,3,5]triazin-2,4-diyldiamin
    • 6-methylsulfanyl-[1,3,5]triazine-2,4-diyldiamine
    • 6-methylsulfanyl-1,3,5-triazine-2,4-diamine
    • Diamino-methylthio-s-triazin
    • Methylthio-diamino-s-triazin
    • 1,3,5-Triazine-2,4-diamine, 6-(methylthio)-
    • 6-(Methylthio)-2,4-diamino-S-triazine
    • NSC-4419
    • Q27118036
    • 9STD5UJ7EA
    • SCHEMBL3631158
    • NSC 4419
    • GS-26831
    • FT-0737116
    • A-1404
    • CHEBI:38928
    • CHEMBL115646
    • 2-methylthio-4,6-diamino-s-triazine
    • UNII-9STD5UJ7EA
    • S-TRIAZINE, 2,4-DIAMINO-6-(METHYLTHIO)-
    • DTXSID50202259
    • AI3-22166
    • NSC4419
    • 5397-01-3
    • Inchi： 1S/C4H7N5S/c1-10-4-8-2(5)7-3(6)9-4/h1H3,(H4,5,6,7,8,9)
    • InChI Key： SFPNVVXUUHYBQW-UHFFFAOYSA-N
    • SMILES： S(C)C1N=C(N)N=C(N)N=1

Computed Properties

  • Exact Mass: 157.04200
  • Monoisotopic Mass: 157.042216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.164
  • Boiling Point: 518.5°C at 760 mmHg
  • Flash Point: 267.4°C
  • Refractive Index: 1.537
  • PSA: 116.01000
  • LogP: 0.92030

1,3,5-Triazine-2,4-diamine,6-(methylthio)- Customs Data

  • HS CODE：2933699090
  • Customs Data：

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

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